Cas no 69955-43-7 (DL-a-(Difluoromethyl)arginine)

DL-α-(Difluoromethyl)arginine is a modified arginine derivative characterized by the incorporation of a difluoromethyl group at the α-position. This structural modification enhances its utility as a selective inhibitor of nitric oxide synthase (NOS) and other arginine-dependent enzymatic pathways. The difluoromethyl group imparts increased metabolic stability and improved binding affinity, making it valuable for biochemical and pharmacological research. Its ability to modulate nitric oxide production offers insights into cardiovascular and neurological studies. The compound’s chiral center (DL-form) allows for exploration of stereospecific effects in enzymatic interactions. Suitable for use in vitro and in vivo, it serves as a versatile tool for investigating arginine metabolism and related signaling pathways.
DL-a-(Difluoromethyl)arginine structure
DL-a-(Difluoromethyl)arginine structure
Product Name:DL-a-(Difluoromethyl)arginine
CAS No:69955-43-7
MF:C7H14F2N4O2
MW:224.208467960358
MDL:MFCD18252556
CID:510516
PubChem ID:121939
Update Time:2025-05-25

DL-a-(Difluoromethyl)arginine Chemical and Physical Properties

Names and Identifiers

    • Arginine,2-(difluoromethyl)-
    • DL-α-(Difluoromethyl)arginine
    • alpha-(difluoromethyl)arginine
    • DL-A-(DIFLUOROMETHYL)ARGININE
    • α-(difluoromethyl)-DL-Arginine
    • 2-(Difluoromethyl)arginine
    • a-(Difluoromethyl)-DL-arginine
    • a-Difluoromethylarginine
    • DFMA
    • 2-AMINO-5-CARBAMIMIDAMIDO-2-(DIFLUOROMETHYL)PENTANOIC ACID
    • AKOS030589951
    • DL-alpha-(Difluoromethyl)arginine
    • DL- alpha -(Difluoromethyl)arginine
    • ??-(difluoromethyl)-DL-Arginine
    • 2-(Difluoromethyl)arginine 100 microg/mL in Water
    • DTXSID00990215
    • DL-
    • 69955-43-7
    • AKOS030255526
    • SCHEMBL10668232
    • CS-0138494
    • HY-134161
    • FT-0666834
    • 2-difluoromethyl-2-amino-5-guanidinopentanoic acid
    • n5-(diaminomethylidene)-2-(difluoromethyl)ornithine
    • 2-difluoromethylarginine
    • DL-?-(Difluoromethyl)arginine
    • 2-Amino-2-(difluoromethyl)-5-guanidinopentanoicacid
    • 2-Amino-2-(difluoromethyl)-5-guanidinopentanoic acid
    • .alpha.-(difluoromethyl)-DL-Arginine
    • 77286-88-5
    • 2-amino-5-(diaminomethylideneamino)-2-(difluoromethyl)pentanoic acid
    • A-(Difluoromethyl)arginine
    • Arginine, 2-(difluoromethyl)-
    • G76964
    • TS-08828
    • DL-a-(Difluoromethyl)arginine
    • MDL: MFCD18252556
    • Inchi: 1S/C7H14F2N4O2/c8-4(9)7(12,5(14)15)2-1-3-13-6(10)11/h4H,1-3,12H2,(H,14,15)(H4,10,11,13)
    • InChI Key: YEORLXJBCPPSOC-UHFFFAOYSA-N
    • SMILES: FC(C(C(=O)O)(CCC/N=C(\N)/N)N)F

Computed Properties

  • Exact Mass: 224.10800
  • Monoisotopic Mass: 224.10848203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • Melting Point: >160°C (dec.)
  • PSA: 125.22000
  • LogP: 1.18810

DL-a-(Difluoromethyl)arginine Pricemore >>

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Additional information on DL-a-(Difluoromethyl)arginine

DL-a-(Difluoromethyl)Arginine: A Comprehensive Overview

DL-a-(Difluoromethyl)Arginine (CAS No. 69955-43-7) is a fluorinated derivative of arginine, a naturally occurring amino acid. This compound has garnered significant attention in the fields of biochemistry and pharmacology due to its unique chemical properties and potential applications in drug development. The fluorination at the alpha position of arginine introduces novel characteristics, making it a valuable tool in various research and therapeutic contexts.

Recent studies have highlighted the importance of fluorinated amino acids in modulating enzyme activity and serving as precursors for bioactive molecules. DL-a-(Difluoromethyl)Arginine has been shown to exhibit selective inhibition of certain enzymes, particularly those involved in nitrogen metabolism. This property makes it a promising candidate for the development of targeted therapies in conditions such as hyperammonemia and related metabolic disorders.

The synthesis of DL-a-(Difluoromethyl)Arginine involves advanced chemical methodologies, including fluorination techniques that ensure high yields and purity. Researchers have optimized these processes to address challenges such as stereocontrol and scalability, which are critical for large-scale production. The compound's stability under physiological conditions further enhances its suitability for biomedical applications.

In terms of biological activity, DL-a-(Difluoromethyl)Arginine has demonstrated potent inhibitory effects on arginase, an enzyme that plays a pivotal role in urea cycle regulation. This inhibition can lead to increased levels of arginine, which is a precursor for nitric oxide (NO), a key signaling molecule in vascular function. Consequently, this compound holds potential in treating cardiovascular diseases associated with endothelial dysfunction.

Moreover, DL-a-(Difluoromethyl)Arginine has been explored as a component in drug delivery systems. Its ability to penetrate cellular membranes efficiently makes it an attractive candidate for delivering therapeutic agents to specific tissues or organs. Recent advancements in nanotechnology have further expanded its utility in this domain, enabling precise targeting and controlled release mechanisms.

The structural modifications introduced by the difluoromethyl group also confer enhanced pharmacokinetic properties to DL-a-(Difluoromethyl)Arginine. Studies have shown improved bioavailability and reduced clearance rates compared to its non-fluorinated counterpart. These attributes are crucial for developing drugs with optimal efficacy and minimal side effects.

Looking ahead, ongoing research is focused on leveraging the unique properties of DL-a-(Difluoromethyl)Arginine for innovative therapeutic strategies. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for clinical trials that could validate its efficacy in treating various diseases. The integration of computational modeling and experimental validation is expected to further accelerate progress in this field.

In conclusion, DL-a-(Difluoromethyl)Arginine (CAS No. 69955-43-7) represents a significant advancement in the realm of fluorinated amino acids. Its versatile applications span from enzyme inhibition to drug delivery, with ongoing research continuously uncovering new potentials. As scientific understanding deepens, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

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